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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B12366353

For Researchers, Scientists, and Drug Development Professionals

Abstract

Direct Red 239 is a diazo dye utilized in various research applications, including histological
staining. Proper preparation of a stock solution is the first critical step to ensure reproducible
and accurate experimental results. This document provides a detailed protocol for the
preparation of a Direct Red 239 stock solution, along with relevant chemical data and safety
precautions.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Direct Red 239 is essential for
its proper handling and use. Key properties are summarized in the table below.
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Property Value References
C.l. Direct Red 239, Direct
Synonyms [1]
Scarlet 6BS
Molecular Formula Ca1H24NeNasO15S4 [2]
Molecular Weight ~1060.9 g/mol [2]
Appearance Red-brown powder [3]

Soluble in water (yields a
yellow-light red solution), N,N-
B dimethylformamide (DMF), and
Solubility ) ) [3]
chloroform. Slightly soluble in
ethanol. Insoluble in acetone

and butanol.

Experimental Protocol: Preparation of a 1% (wlv)
Direct Red 239 Stock Solution

This protocol details the steps for preparing a 1% (w/v) stock solution of Direct Red 239. This
concentration is a common starting point for many staining procedures and can be further
diluted as required by specific experimental designs. While specific protocols for Direct Red
239 are not widely published in research literature, protocols for the structurally similar and
commonly used dye, Sirius Red (Direct Red 80), often utilize a 0.1% solution for staining.[4][5]
This 1% stock solution provides a convenient concentrate for dilution to such working

concentrations.

Materials:

Direct Red 239 powder

Distilled or deionized water

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar
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Weighing paper or boat

Spatula

Analytical balance

Appropriate personal protective equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Calculate the required mass of Direct Red 239: To prepare 100 mL of a 1% (w/v) solution, 1
gram of Direct Red 239 is required.

o Weigh the Direct Red 239 powder: Carefully weigh 1.0 g of Direct Red 239 powder using an
analytical balance.

e Dissolve the powder: Add approximately 70-80 mL of distilled or deionized water to the
volumetric flask. Transfer the weighed Direct Red 239 powder into the flask.

« Mix thoroughly: Place a magnetic stir bar into the flask and place the flask on a magnetic
stirrer. Stir the solution until the powder is completely dissolved. Gentle heating may be
applied to aid dissolution, but avoid boiling.

 Bring to final volume: Once the powder is fully dissolved, carefully add distilled or deionized
water to the flask until the bottom of the meniscus reaches the 100 mL calibration mark.

» Final mixing and storage: Cap the flask and invert it several times to ensure the solution is
homogeneous. For long-term storage, transfer the solution to a clearly labeled, airtight
container and store at room temperature, protected from light.

Visualization of Experimental Workflows

Diagram 1: Workflow for Preparing a Direct Red 239 Stock Solution
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Figure 1: Protocol for 1% Direct Red 239 Stock Solution Preparation

Click to download full resolution via product page

Caption: Workflow for the preparation of a 1% Direct Red 239 stock solution.
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Diagram 2: Hypothetical Experimental Workflow Using Direct Red 239
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Figure 2: Hypothetical Workflow for Tissue Staining
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Caption: A hypothetical experimental workflow for staining tissue sections with Direct Red 239.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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